Cas no 2306247-57-2 (tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate)

Tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined (2S,3S) configuration ensures high enantioselectivity in asymmetric reactions, making it valuable for constructing complex molecular architectures. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing for selective deprotection under mild acidic conditions. This compound is particularly useful in peptide synthesis and the preparation of biologically active compounds requiring precise stereocontrol. Its rigid pyrrolidine scaffold contributes to conformational restraint, improving binding affinity in medicinal chemistry applications. The product is typically supplied with high purity, ensuring reproducibility in research and industrial processes.

tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate structure

2306247-57-2 structure

Product Name:tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate

CAS No:2306247-57-2

MF:C₁₁H₂₁NO₂

MW:199.28994345665

CID:5269492

PubChem ID:118582164

Update Time:2026-03-09

tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylic acid, 2,3-dimethyl-, 1,1-dimethylethyl ester, (2S,3S)-
- tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate
- Inchi： 1S/C11H21NO2/c1-8-6-7-12(9(8)2)10(13)14-11(3,4)5/h8-9H,6-7H2,1-5H3/t8-,9-/m0/s1
- InChI Key： NEROGYYFKYTAOE-IUCAKERBSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](C)[C@@H]1C

Computed Properties

Exact Mass: 199.157228913g/mol
Monoisotopic Mass: 199.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 29.5Å²

tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1160-100MG	tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate	2306247-57-2	95%	100MG	￥ 2,692.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1160-250MG	tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate	2306247-57-2	95%	250MG	￥ 4,303.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1160-500MG	tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate	2306247-57-2	95%	500MG	￥ 7,167.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBXAA1160-1G	tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate	2306247-57-2	95%	1g	￥ 10,751.00	2023-04-06
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1566507-100mg	Tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate	2306247-57-2	98%	100mg	￥9308	2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1566507-250mg	Tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate	2306247-57-2	98%	250mg	￥15045	2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1566507-500mg	Tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate	2306247-57-2	98%	500mg	￥20064	2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1566507-1g	Tert-butyl (2S,3S)-2,3-dimethylpyrrolidine-1-carboxylate	2306247-57-2	98%	1g	￥25085	2023-03-19
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